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Abstract
AC1903 is a small molecule inhibitor of the Transient Receptor Potential Canonical 5 (TRPC5)

channel, a non-selective cation channel implicated in the pathogenesis of progressive kidney

diseases. This technical guide provides an in-depth analysis of the therapeutic potential of

AC1903, focusing on its mechanism of action, preclinical efficacy in animal models of focal

segmental glomerulosclerosis (FSGS), and its protective effects on podocytes, the specialized

cells of the kidney glomerulus. This document synthesizes key quantitative data, details

experimental methodologies from pivotal studies, and presents visual representations of

signaling pathways and experimental workflows to facilitate a comprehensive understanding of

AC1903 for research and drug development purposes.

Introduction
Chronic kidney disease (CKD) is a growing global health concern, with focal segmental

glomerulosclerosis (FSGS) being a significant cause of nephrotic syndrome and progression to

end-stage renal disease. The pathogenesis of FSGS is complex, with podocyte injury and loss

being a central feature. The TRPC5 channel, a calcium-permeable ion channel expressed in

podocytes, has emerged as a key mediator of podocyte cytoskeletal disruption and apoptosis.

AC1903 has been identified as a selective inhibitor of TRPC5, offering a promising therapeutic

strategy to protect podocytes and ameliorate proteinuric kidney disease.[1][2]
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Mechanism of Action
AC1903 is a selective blocker of the TRPC5 ion channel. Its inhibitory activity has been

characterized through electrophysiological studies, demonstrating a dose-dependent blockade

of TRPC5-mediated currents. While initially reported to be selective for TRPC5 over other

TRPC channels like TRPC4 and TRPC6, further studies have indicated a broader inhibitory

profile against multiple TRPC channels. The primary therapeutic hypothesis for AC1903
revolves around its ability to inhibit aberrant TRPC5 activity in podocytes, thereby preventing

the downstream signaling cascades that lead to cellular injury and death.

Signaling Pathway of AC1903 in Podocyte Protection
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Start

Culture HEK293 cells
expressing TRPC5

Prepare internal and
external solutions

Pull and fill
patch pipettes

Establish GΩ seal and
whole-cell configuration

Record baseline
current

Apply TRPC5 agonist
(e.g., Riluzole)

Apply AC1903 at
varying concentrations

Record inhibited
current

Analyze data and
determine IC50

End
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Start

Induce FSGS in rats
(e.g., High-salt diet, PAN injection)

Randomly assign rats to
Vehicle or AC1903 group

Administer Vehicle or AC1903
(50 mg/kg, i.p., twice daily)

Monitor animal health and
body weight

Collect 24-hour urine for
proteinuria analysis

Sacrifice animals and
harvest kidneys

Analyze proteinuria, podocyte
number, and histology scores

Perform histological analysis
(PAS, Toluidine blue)

Immunohistochemistry for
podocyte markers (e.g., WT1)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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